Cas no 2138036-80-1 (4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride)

• Product Name: 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride
• CAS No: 2138036-80-1
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 5754311
• PubChem ID: 165869137
• Update Time: 2025-06-08

4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138036-80-1
• EN300-1145252
• 4-[(4-methyloxolan-3-yl)oxy]butane-1-sulfonyl chloride
• 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride

• Inchi： 1S/C9H17ClO4S/c1-8-6-13-7-9(8)14-4-2-3-5-15(10,11)12/h8-9H,2-7H2,1H3
• InChI Key： NSPVWXBZNXHRRN-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC1COCC1C)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Additional information on 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2138036-80-1 and Product Name: 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride

The compound with CAS No. 2138036-80-1 and the product name 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a sulfonyl chloride functional group and an oxolane moiety in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates that can facilitate the rapid development of novel therapeutic agents. The 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride stands out as a versatile building block that can be utilized in multiple synthetic pathways. Its reactivity as a sulfonyl chloride allows for facile introduction into various organic transformations, including nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures.

The oxolane ring, also known as an ethylene oxide derivative, introduces a cyclic ether functionality into the molecule. This feature not only enhances the compound's solubility in polar solvents but also contributes to its stability under various reaction conditions. Such characteristics are particularly advantageous in pharmaceutical applications where high purity and stability are paramount.

Recent studies have highlighted the importance of sulfonyl chlorides in medicinal chemistry due to their role as key intermediates in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad therapeutic applications, including antibacterial, antiviral, and anti-inflammatory properties. The 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride can serve as an effective precursor for generating sulfonamide compounds, thereby enabling researchers to explore new drug candidates with enhanced efficacy and reduced side effects.

The structural motif of this compound also finds relevance in the development of chiral auxiliaries and catalysts. The presence of a stereogenic center within the oxolane ring provides an opportunity to design enantiomerically pure compounds, which are essential for many pharmacological applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the synthesis of enantiomerically pure compounds a critical aspect of modern drug design.

Advances in computational chemistry have further elucidated the reactivity patterns of 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride. Molecular modeling studies have demonstrated that this compound can undergo selective reactions with various nucleophiles, including amines and alcohols, without unwanted side products. Such selectivity is crucial for ensuring high yields and purity in synthetic processes, thereby reducing the need for extensive purification steps.

The compound's potential extends beyond pharmaceutical applications. In materials science, sulfonyl chlorides are used as crosslinking agents and polymerization initiators. The unique structural features of 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride may enable its use in developing novel polymers with tailored properties, such as enhanced biodegradability or mechanical strength.

Environmental considerations also play a significant role in the evaluation of chemical compounds. The stability and degradation pathways of 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride under various environmental conditions have been studied to assess its potential impact on ecosystems. Preliminary findings suggest that this compound undergoes controlled degradation into non-toxic byproducts, aligning with sustainable chemistry principles.

The synthesis of 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the protection-deprotection strategies for the oxolane ring and the introduction of the sulfonyl chloride functionality via chlorosulfonation followed by substitution reactions. These synthetic routes highlight the compound's versatility as a synthetic intermediate.

In conclusion, the compound with CAS No. 2138036-80-1, specifically named as 4-(4-methyloxolan-3-yl)oxybutane-1-sulfonyl chloride, represents a promising candidate for diverse applications in pharmaceuticals and materials science. Its unique structural features, coupled with its reactivity as a sulfonyl chloride derivative, make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its significance in scientific innovation is expected to grow further.